Cas no 685536-12-3 (2-bromo-5-chloro-4-methoxyaniline)

• Product Name: 2-bromo-5-chloro-4-methoxyaniline
• CAS No: 685536-12-3
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 2121887
• PubChem ID: 45156706
• Update Time: 2025-04-21

2-bromo-5-chloro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-4-methoxyaniline
• SCHEMBL3165624
• 2-bromo-5-chloro-4-methoxy aniline
• 685536-12-3
• 2-Bromo-5-chloro-4-methoxy-aniline
• OYKPVXIOTZMOKW-UHFFFAOYSA-N
• A1-23967
• DB-338204
• DTXSID601286697
• (2-Bromo-5-chloro-4-methoxyphenyl)amine
• 2-Bromo-5-chloro-4-methoxybenzenamine
• 2-Bromo-5-chloro-4-methoxyphenylamine
• 2-Bromo-5-chloro-4-methoxy-phenylamine
• AKOS015995721

• Inchi： 1S/C7H7BrClNO/c1-11-7-2-4(8)6(10)3-5(7)9/h2-3H,10H2,1H3
• InChI Key： OYKPVXIOTZMOKW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1N)Cl)OC

Computed Properties

• Exact Mass: 234.94
• Monoisotopic Mass: 234.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 298.1±35.0 °C at 760 mmHg
• Flash Point: 134.1±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-bromo-5-chloro-4-methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers